Gallium monochloride
Cat. No. B8806072
M. Wt: 176.08 g/mol
InChI Key: UPWPDUACHOATKO-UHFFFAOYSA-K
Attention: For research use only. Not for human or veterinary use.
Patent
US05840898
Procedure details
1,4-benzodioxan-6-amine, available from the Aldrich Chemical Company, Inc., 1001 West Saint Paul Avenue, Milwaukee, Wis. 53233, (160 g, 1.06 mol) is dissolved in dichloromethane (2.4 L) and cooled in an ice bath to less than 10° C. Boron trichloride gas (150 g, 1.27 mol, 1.2 eq) is added over 0.75 hour. The resulting brown slurry is then stirred overnight at room temperature. The slurry is then cooled in an ice bath to 10° C. and chloroacetonitrile (94 mL, 1.48 mol, 1.4 eq) is added in one portion. Gallium chloride (205 g, 1.16 mol, 1.1 eq) is dissolved in dichloromethane (310 mL) and added to the reaction over 0.5 h. The resulting brown slurry is then heated at reflux overnight (13-24 h). The brown solution is then cooled to rt and poured into a stirred mixture of dichloromethane (6.4 L)) and water (6.4 L). The mixture is stirred for 1.5 to 2 h to allow the solids to dissolve. The layers are then separated and the aqueous phase is extracted with dichloromethane (2 L). The organic layers are combined and concentrated under vacuum (about 100 mm Hg) to about 320 mL. (Crystallization occurs during the concentration.) Heptane (640 mL) is added over 1 hour and the slurry stirred overnight at room temperature. The slurry is filtered, washing the cake with heptane (200 mL). The cake is then dried overnight at 40° C. under high vacuum (about 1 mm Hg) to give 206 g (86%) of 1-(7-amino-2,3-dihydro-benzo[1,4]dioxin-6-yl)-2-chloro-ethanone as a yellow solid.
Identifiers
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REACTION_CXSMILES
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[O:1]1[C:6]2[CH:7]=[CH:8][C:9]([NH2:11])=[CH:10][C:5]=2[O:4][CH2:3][CH2:2]1.B(Cl)(Cl)Cl.[Cl:16][CH2:17][C:18]#N.[Cl-].[Ga+3].[Cl-].[Cl-].[OH2:24]>ClCCl>[NH2:11][C:9]1[C:8]([C:18](=[O:24])[CH2:17][Cl:16])=[CH:7][C:6]2[O:1][CH2:2][CH2:3][O:4][C:5]=2[CH:10]=1 |f:3.4.5.6|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O1CCOC2=C1C=CC(=C2)N
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Step Two
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Name
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Quantity
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150 g
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Type
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reactant
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Smiles
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B(Cl)(Cl)Cl
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Step Three
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Name
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Quantity
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94 mL
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Type
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reactant
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Smiles
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ClCC#N
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Step Four
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Name
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Quantity
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205 g
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Type
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reactant
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Smiles
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[Cl-].[Ga+3].[Cl-].[Cl-]
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Name
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Quantity
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310 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Five
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Name
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Quantity
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2.4 L
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Type
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solvent
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Smiles
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ClCCl
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Step Six
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Name
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Quantity
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6.4 L
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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6.4 L
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The resulting brown slurry is then stirred overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled in an ice bath to less than 10° C
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The slurry is then cooled in an ice bath to 10° C.
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ADDITION
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Type
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ADDITION
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Details
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added to the reaction over 0.5 h
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Duration
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0.5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting brown slurry is then heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux overnight (13-24 h)
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Duration
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18.5 (± 5.5) h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The brown solution is then cooled to rt
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STIRRING
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Type
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STIRRING
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Details
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The mixture is stirred for 1.5 to 2 h
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Duration
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1.75 (± 0.25) h
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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to dissolve
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CUSTOM
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Type
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CUSTOM
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|
Details
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The layers are then separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase is extracted with dichloromethane (2 L)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under vacuum (about 100 mm Hg) to about 320 mL
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CUSTOM
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Type
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CUSTOM
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Details
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(Crystallization
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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occurs during the concentration
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ADDITION
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Type
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ADDITION
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Details
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) Heptane (640 mL) is added over 1 hour
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Duration
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1 h
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STIRRING
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Type
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STIRRING
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Details
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the slurry stirred overnight at room temperature
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Duration
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8 (± 8) h
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FILTRATION
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Type
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FILTRATION
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Details
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The slurry is filtered
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WASH
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Type
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WASH
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Details
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washing the cake with heptane (200 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The cake is then dried overnight at 40° C. under high vacuum (about 1 mm Hg)
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Duration
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8 (± 8) h
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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NC=1C(=CC2=C(OCCO2)C1)C(CCl)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 206 g | |
| YIELD: PERCENTYIELD | 86% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
